![molecular formula C23H23N3O3S B2702862 (Z)-methyl 2-((4-(diethylamino)benzoyl)imino)-3-(prop-2-yn-1-yl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate CAS No. 865180-96-7](/img/structure/B2702862.png)
(Z)-methyl 2-((4-(diethylamino)benzoyl)imino)-3-(prop-2-yn-1-yl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
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Description
(Z)-methyl 2-((4-(diethylamino)benzoyl)imino)-3-(prop-2-yn-1-yl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C23H23N3O3S and its molecular weight is 421.52. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
Benzothiazole derivatives, including those related to the compound , have shown promising antimicrobial properties. Mishra et al. (2019) synthesized and characterized a series of benzothiazole-imino-benzoic acid Schiff bases and their metal complexes, demonstrating good antimicrobial activity against various human epidemic causing bacterial strains. This suggests potential for the development of new antimicrobial agents based on benzothiazole scaffolds (Mishra et al., 2019).
Synthesis and Reactivity
The reactivity of hydrazonoyl halides with various substrates to synthesize novel compounds, including benzothiazole derivatives, was explored by Abdelhamid and Abdelaziz (2007). These compounds, established through elemental analysis and spectral data, underline the versatility of benzothiazole derivatives in synthetic chemistry, which could extend to the compound of interest (Abdelhamid & Abdelaziz, 2007).
Photophysical Properties
Studies on benzothiazole derivatives have also uncovered their potential in developing new materials with unique photophysical properties. Suman et al. (2019) designed and synthesized benzimidazole/benzothiazole-based azomethines, which showed large Stokes shifts and emissive properties in aggregated states, suggesting applications in fluorescent sensors and organic electronics (Suman et al., 2019).
Corrosion Inhibition
Benzothiazole derivatives have been identified as effective corrosion inhibitors, providing protection for metals in aggressive environments. Hu et al. (2016) synthesized benzothiazole derivatives and evaluated their corrosion inhibition efficiency for steel in a hydrochloric acid solution, demonstrating high stability and efficiency (Hu et al., 2016).
Molecular Sensing
Research into the development of molecular sensors has benefited from the incorporation of benzothiazole units. Xu et al. (2020) reported on a benzothiazole-based sensor capable of detecting metal ions through fluorescence enhancement, indicating the compound's potential in environmental monitoring and diagnostic applications (Xu et al., 2020).
Properties
IUPAC Name |
methyl 2-[4-(diethylamino)benzoyl]imino-3-prop-2-ynyl-1,3-benzothiazole-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O3S/c1-5-14-26-19-13-10-17(22(28)29-4)15-20(19)30-23(26)24-21(27)16-8-11-18(12-9-16)25(6-2)7-3/h1,8-13,15H,6-7,14H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQPJRZHSNXVEMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)C(=O)OC)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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